Cas no 1258849-38-5 (3-bromo-5,6-dihydropyridin-2(1H)-one)

• Product Name: 3-bromo-5,6-dihydropyridin-2(1H)-one
• CAS No: 1258849-38-5
• MF: C₅H₆BrNO
• MW: 176.01124048233
• MDL: MFCD24616949
• CID: 5063089
• Update Time: 2025-06-07

3-bromo-5,6-dihydropyridin-2(1H)-one Chemical and Physical Properties

Names and Identifiers

• 3-bromo-5,6-dihydropyridin-2(1H)-one
• 2-Bromo-5-amino-2-pentenoic acid lactam
• SY263614

• MDL： MFCD24616949
• Inchi： 1S/C5H6BrNO/c6-4-2-1-3-7-5(4)8/h2H,1,3H2,(H,7,8)
• InChI Key： XLMBRTWEFHUWRU-UHFFFAOYSA-N
• SMILES： BrC1C(NCCC=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 141
• XLogP3: 1
• Topological Polar Surface Area: 29.1

Additional information on 3-bromo-5,6-dihydropyridin-2(1H)-one

Introduction to 3-Bromo-5,6-Dihydropyridin-2(1H)-One (CAS No. 1258849-38-5)

3-Bromo-5,6-dihydropyridin-2(1H)-one, also known by its CAS registry number CAS No. 1258849-38-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of dihydropyridines, which are well-known for their structural versatility and biological activity. The molecule features a bromine substituent at the 3-position of the dihydropyridine ring system, which plays a crucial role in modulating its chemical and biological properties.

The structure of 3-bromo-5,6-dihydropyridin-2(1H)-one consists of a partially saturated pyridine ring with a ketone group at position 2 and a bromine atom at position 3. This arrangement makes it a valuable intermediate in the synthesis of various bioactive compounds, including potential drug candidates. Recent studies have highlighted its role in the development of anti-inflammatory agents and its potential application in the treatment of neurodegenerative diseases.

One of the key features of CAS No. 1258849-38-5 is its ability to undergo various chemical transformations, making it a versatile building block in organic synthesis. For instance, researchers have explored its use in Suzuki coupling reactions to synthesize more complex molecules with enhanced bioactivity. These findings underscore the importance of this compound in advancing medicinal chemistry.

In terms of physical properties, 3-bromo-5,6-dihydropyridin-2(1H)-one exhibits a melting point of approximately 170°C and is soluble in common organic solvents such as dichloromethane and ethyl acetate. Its stability under various reaction conditions has been thoroughly investigated, making it a reliable reagent for laboratory experiments.

The biological activity of this compound has been extensively studied, particularly its effects on cellular signaling pathways and enzyme inhibition. Recent research indicates that it may act as an inhibitor of certain kinases involved in inflammatory responses, suggesting its potential as an anti-inflammatory agent.

In conclusion, 3-bromo-5,6-dihydropyridin-2(1H)-one (CAS No. 1258849-38-5) is a compound with promising applications in drug discovery and organic synthesis. Its unique structure and reactivity make it a valuable tool for researchers aiming to develop novel therapeutic agents.